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Compound of Interest

Compound Name: Euquinine

Cat. No.: B1596029

For Researchers, Scientists, and Drug Development Professionals

Abstract

Euquinine, or quinine ethyl carbonate, is a derivative of the well-known antimalarial drug,
quinine.[1][2] This document provides a detailed overview of the chemical structure and
synthesis of Euquinine. It is intended to serve as a technical resource for researchers and
professionals in the fields of medicinal chemistry and drug development. The guide includes a
summary of its physicochemical properties, a proposed synthesis protocol, and diagrams
illustrating the synthetic pathway and experimental workflow.

Chemical Structure

Euquinine is the ethyl carbonate ester of quinine. The core structure consists of a quinoline
and a quinuclidine ring system linked by a methanol bridge, characteristic of cinchona
alkaloids. The ethyl carbonate group is attached to the hydroxyl group at the C-9 position of the
quinine molecule.

IUPAC Name: [(R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-
yl)methyl] ethyl carbonate

Chemical Formula: C23H28N204

Molecular Weight: 396.48 g/mol [3]
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CAS Number: 83-75-0[1][2][3]

Synthesis of Euquinine

The synthesis of Euquinine involves the esterification of the secondary hydroxyl group of
qguinine with ethyl chloroformate. This reaction is a standard method for the formation of
carbonates from alcohols.

Proposed Synthetic Pathway

The reaction proceeds via a nucleophilic acyl substitution where the hydroxyl group of quinine
acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl chloroformate. A base
is typically used to neutralize the hydrochloric acid byproduct.
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Caption: Proposed reaction for the synthesis of Euquinine.

Experimental Protocol

While a specific, detailed published protocol for the synthesis of Euquinine is not readily
available in the searched literature, the following is a generalized experimental procedure
based on standard organic synthesis techniques for carbonate formation.

Materials:

e Quinine
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o Ethyl chloroformate[4]

e Anhydrous solvent (e.g., Dichloromethane, Chloroform, or Tetrahydrofuran)
e A non-nucleophilic base (e.g., Pyridine or Triethylamine)

e Saturated sodium bicarbonate solution

 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography

e Solvents for chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:

» Dissolution: Dissolve quinine in an anhydrous solvent in a round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon).

« Addition of Base: Add the base to the solution and stir. The base acts as a scavenger for the
HCI produced during the reaction.

» Addition of Ethyl Chloroformate: Slowly add ethyl chloroformate to the stirred solution at a
controlled temperature (typically O °C to room temperature).

e Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC).

o Work-up:

o Once the reaction is complete, quench the reaction by adding water or a saturated
solution of sodium bicarbonate.

o Separate the organic layer.

o Wash the organic layer sequentially with water and brine.
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o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter to remove the drying agent.

 Purification:
o Concentrate the filtrate under reduced pressure to obtain the crude product.

o Purify the crude product by column chromatography on silica gel to isolate the pure
Euquinine.

o Characterization: Characterize the purified product using techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass
Spectrometry (MS) to confirm its structure and purity.
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Caption: General experimental workflow for Euquinine synthesis.

Quantitative Data

The following tables summarize the available quantitative data for Euquinine.

Table 1: Physicochemical Properties
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Property Value Reference
Molecular Formula C23H28N204 [2]
Molecular Weight 396.48 g/mol [3]
Melting Point 94-95 °C [3]
Optical Rotation [a]D -42.2° 10 -44.0° (in methanol) [5]
Water Solubility Insoluble [3]
Solubility DMSO: 79 mg/mL, Ethanol: 79 3]
mg/mL

Table 2: Spectral Data (Predicted and Related
Compounds)

While specific spectral data for Euquinine was not found in the search results, data for the
parent compound, quinine, is well-documented and can be used as a reference for structural
confirmation.

Quinine (Parent
Spectral Data Type Reference
Compound) - Key Features

Aromatic protons (6 7.0-8.8
m), Vinyl group protons (&
IH NMR (in DMSO-de) ppm) Y aroupp ( [6]
4.9-6.0 ppm), Methoxy group

protons (& ~3.9 ppm)

Quinoline carbons (6 100-160
m), Quinuclidine carbons (&
13C NMR (in DMSO-de) ppm). Q ( [6]
20-60 ppm), Methoxy carbon

(® ~55 ppm)

M s Expected [M+H]* ion for
ass Spectrometr
P Y Euquinine at m/z 397.21

Mechanism of Action

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://cymitquimica.com/cas/83-75-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0684884.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0684884.htm
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Quinine_Ethyl_Carbonate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0684884.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0684884.htm
https://www.benchchem.com/product/b1596029?utm_src=pdf-body
https://magritek.com/wp-content/uploads/2018/06/Quinine-Case-Study-May-18.pdf
https://magritek.com/wp-content/uploads/2018/06/Quinine-Case-Study-May-18.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Euquinine is reported to have anti-Plasmodium falciparum activity.[1][3] Its mechanism of
action is believed to be similar to that of quinine. Quinine acts as a blood schizonticide by
accumulating in the acidic food vacuoles of the parasite.[7] There, it is thought to interfere with
the detoxification of heme, a byproduct of hemoglobin digestion. Specifically, it is proposed to
inhibit the enzyme heme polymerase, leading to the accumulation of toxic free heme, which
ultimately kills the parasite.[7]

Conclusion

This technical guide provides a summary of the synthesis and chemical structure of Euquinine.
The synthesis is a straightforward esterification of quinine, and a general protocol has been
outlined. The provided quantitative data offers a baseline for the physicochemical properties of
the compound. Further research to delineate the specific biological activity and potential
therapeutic applications of Euquinine is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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